BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparing
Alexitol Sodium Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alexitol sodium

Cat. No.: B1516804

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alexitol sodium is a complex salt of sodium polyhydroxyaluminium monocarbonate and a
hexitol, such as sorbitol or mannitol.[1][2][3] It is a tasteless, odorless powder.[1][2] Historically,
its primary application has been as a gastric antacid due to its ability to neutralize hydrochloric
acid in the stomach.[1][4] This document provides detailed protocols for the preparation of
Alexitol sodium stock solutions for research and development purposes, along with relevant
chemical data and its mechanism of action.

Properties of Alexitol Sodium

A summary of the key quantitative data for Alexitol sodium is presented in Table 1. This
information is essential for accurate preparation of stock solutions and for experimental design.

Table 1: Properties of Alexitol Sodium
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Property Value Reference
CAS Number 66813-51-2 [11[3]1[5][6][7]
Molecular Formula C7H15AINaO10+ [1][5]
Molecular Weight ~309.16 g/mol [11I5161[7]
Appearance Tasteless, odorless powder [1112]

. Practically insoluble in water;
Solubility _ y _ [1][2]
readily soluble in dilute acids

Can be stored indefinitely at
Storage normal temperatures without [1112]

apparent change

Experimental Protocols
Preparation of an Alexitol Sodium Stock Solution (e.g.,
10 mg/mL in 0.1 M HCI)

This protocol describes the preparation of a 10 mg/mL stock solution of Alexitol sodium using
a dilute acid as the solvent. Researchers should adjust the concentration as required for their

specific application.

Materials:

Alexitol sodium powder

0.1 M Hydrochloric acid (HCI)

Volumetric flask

Magnetic stirrer and stir bar

Weighing balance

Spatula
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e Personal Protective Equipment (PPE): safety goggles, lab coat, gloves
Procedure:

Calculate the required mass of Alexitol sodium. For example, to prepare 10 mL of a 10
mg/mL solution, you will need 100 mg of Alexitol sodium.

Weigh the Alexitol sodium powder accurately using a calibrated weighing balance.
Transfer the powder to a clean, dry volumetric flask of the desired final volume.

Add a small volume of the 0.1 M HCI solvent to the flask (e.g., approximately 50-70% of the
final volume).

Dissolve the powder by placing the flask on a magnetic stirrer. Stir the solution until the
powder is completely dissolved. Gentle heating may be applied if necessary, but monitor for
any signs of degradation.

Bring the solution to the final volume by adding more 0.1 M HCI until the meniscus reaches
the calibration mark on the volumetric flask.

Mix the solution thoroughly by inverting the flask several times to ensure homogeneity.

Label the flask clearly with the name of the compound, concentration, solvent, date of
preparation, and your initials.

Store the stock solution appropriately. While Alexitol sodium is stable at room temperature,
refrigeration may be considered for long-term storage of the acidic solution.[1][2]

Safety Precautions:
e Always wear appropriate PPE when handling chemicals.
» Hydrochloric acid is corrosive. Handle it with care in a well-ventilated area or a fume hood.

o Refer to the Safety Data Sheet (SDS) for Alexitol sodium and hydrochloric acid for detailed
safety information.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804
https://www.drugfuture.com/chemdata/alexitol-sodium.html
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the general workflow for preparing an Alexitol sodium stock
solution.
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Caption: Workflow for preparing Alexitol sodium stock solution.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1516804?utm_src=pdf-body-img
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Mechanism of Action: Antacid Activity

The primary documented mechanism of action for Alexitol sodium is its function as a gastric
antacid.[1] It neutralizes excess stomach acid (hydrochloric acid) through a chemical reaction
that produces water and neutral salts, thereby increasing the gastric pH.[1]

Signaling Pathway (Chemical Reaction)

The following diagram illustrates the chemical interaction of Alexitol sodium with hydrochloric

acid.

Reactants
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Caption: Neutralization of HCI by Alexitol sodium.

Applications and Research

While the established use of Alexitol sodium is as an antacid, its unique chemical structure as
a complex of aluminum, sodium, carbonate, and a hexitol suggests potential for other research

applications.[1] These may include:

o Drug Delivery: Investigating its potential as a carrier or stabilizing agent for other

pharmaceutical compounds.
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o Material Science: Exploring its properties in the development of new materials.

o Toxicology Studies: Using it as a model compound for studying the biological effects of
aluminum complexes.

Researchers are encouraged to explore these and other potential applications of Alexitol
sodium in their respective fields. The protocols provided in this document should serve as a
starting point for the preparation of stock solutions for such in vitro and in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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